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Compound of Interest

Compound Name:
5,6-Dichloro-3-nitropyridin-2-

amine

Cat. No.: B1590993 Get Quote

An In-Depth Technical Guide to 5,6-Dichloro-3-nitropyridin-2-amine: Synthesis, Properties,

and Applications

Abstract
5,6-Dichloro-3-nitropyridin-2-amine is a highly functionalized heterocyclic compound of

significant interest in medicinal and agricultural chemistry. Its unique electronic and steric

properties, conferred by the presence of two chlorine atoms, a nitro group, and an amine group

on a pyridine scaffold, make it a versatile synthetic intermediate. This guide provides a

comprehensive overview of its physicochemical properties, detailed synthetic and analytical

protocols, key chemical reactions, and applications, with a focus on its role in the development

of novel therapeutic agents.

Core Physicochemical Properties
The reactivity and utility of 5,6-dichloro-3-nitropyridin-2-amine are direct consequences of its

molecular structure. The pyridine ring is electron-deficient, an effect strongly amplified by the

electron-withdrawing nitro group and chlorine atoms. This electronic profile is fundamental to its

role as a building block in complex molecule synthesis.
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Property Value Source

Molecular Formula C₅H₃Cl₂N₃O₂ [1][2]

Molecular Weight 208.00 g/mol [1][2]

CAS Number 203794-33-6 [1][2]

IUPAC Name
5,6-dichloro-3-nitropyridin-2-

amine
[1]

Canonical SMILES
C1=C(C(=NC(=C1Cl)Cl)N)--

INVALID-LINK--[O-]
[1]

InChI Key
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UHFFFAOYSA-N
[1]

Appearance Solid (Typical) N/A

Solubility

Limited water solubility;

enhanced in polar aprotic

solvents.

[1]

Synthesis and Mechanistic Considerations
The synthesis of substituted nitropyridines is a cornerstone of heterocyclic chemistry. While

multiple routes to the title compound can be envisioned, a common and logical approach

involves the selective functionalization of a pre-existing dichlorinated pyridine ring. The

following protocol is based on established chemical principles for this class of compounds,

such as the regioselective ammonolysis of activated chloropyridines.[3][4]

Proposed Synthetic Workflow
The synthesis can be logically broken down into two primary steps: nitration of a commercially

available dichloropyridine followed by a regioselective nucleophilic aromatic substitution

(SNAr).
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Step 1: Nitration

Step 2: Amination (SNAr)

2,6-Dichloropyridine

2,6-Dichloro-3-nitropyridine

HNO₃ / H₂SO₄

5,6-Dichloro-3-nitropyridin-2-amine

aq. NH₃ / Methanol
35-40°C

Key Transformations

Resulting Scaffolds

5,6-Dichloro-3-nitropyridin-2-amine

Nucleophilic Substitution
(e.g., with R-NH₂)

Displaces Cl

Nitro Group Reduction
(e.g., with Fe/HCl)

NO₂ → NH₂

Amino Group Derivatization
(e.g., Acylation)

NH₂ → NH-Ac

Further Functionalized Pyridines Diaminopyridine Derivatives Fused Heterocycles
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Analytical Techniques
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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